Cas no 1355225-60-3 (1-(2-Methoxy-ethanesulfonyl)-1H-benzoimidazol-2-ylamine)

• Product Name: 1-(2-Methoxy-ethanesulfonyl)-1H-benzoimidazol-2-ylamine
• CAS No: 1355225-60-3
• MF: C₁₀H₁₃N₃O₃S
• MW: 255.293520689011
• CID: 5149998
• Update Time: 2025-06-09

1-(2-Methoxy-ethanesulfonyl)-1H-benzoimidazol-2-ylamine Chemical and Physical Properties

Names and Identifiers

• 1-(2-Methoxy-ethanesulfonyl)-1H-benzoimidazol-2-ylamine
• 1H-Benzimidazol-2-amine, 1-[(2-methoxyethyl)sulfonyl]-

• Inchi： 1S/C10H13N3O3S/c1-16-6-7-17(14,15)13-9-5-3-2-4-8(9)12-10(13)11/h2-5H,6-7H2,1H3,(H2,11,12)
• InChI Key： LLVMVQVHXBEXBJ-UHFFFAOYSA-N
• SMILES： C1(N)N(S(CCOC)(=O)=O)C2=CC=CC=C2N=1

Additional information on 1-(2-Methoxy-ethanesulfonyl)-1H-benzoimidazol-2-ylamine

Introduction to 1-(2-Methoxy-ethanesulfonyl)-1H-benzoimidazol-2-ylamine (CAS No. 1355225-60-3)

1-(2-Methoxy-ethanesulfonyl)-1H-benzoimidazol-2-ylamine, a compound with the chemical identifier CAS No. 1355225-60-3, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the benzoimidazole class, which has garnered considerable attention due to its diverse biological activities and potential therapeutic applications. The structural motif of benzoimidazole, characterized by a benzene ring fused with a imidazole ring, is well-documented for its role in modulating various biological pathways.

The introduction of the 2-Methoxy-ethanesulfonyl group into the benzoimidazole framework introduces unique pharmacophoric features that enhance its interaction with biological targets. This modification has been strategically designed to optimize solubility, bioavailability, and binding affinity, making it a promising candidate for further development in drug discovery. The< strong>1-(2-Methoxy-ethanesulfonyl)-1H-benzoimidazol-2-ylamine structure exhibits a balance between lipophilicity and polarizability, which is crucial for effective drug design.

In recent years, there has been a surge in research focusing on benzoimidazole derivatives due to their demonstrated efficacy in various therapeutic areas. These compounds have shown promise in the treatment of inflammatory diseases, infectious disorders, and even certain types of cancer. The< strong>1-(2-Methoxy-ethanesulfonyl)-1H-benzoimidazol-2-ylamine molecule is being investigated for its potential to interact with specific enzymes and receptors, thereby modulating cellular signaling pathways.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to construct the desired benzoimidazole core. The< strong>2-Methoxy-ethanesulfonyl group is introduced through a carefully orchestrated sulfonylation reaction, which ensures regioselectivity and minimizes unwanted side products.

Evaluation of the pharmacological properties of 1-(2-Methoxy-ethanesulfonyl)-1H-benzoimidazol-2-ylamine has revealed several intriguing findings. In vitro studies have demonstrated its ability to inhibit the activity of certain kinases and other enzymes implicated in disease progression. Additionally, preliminary in vivo studies suggest that this compound exhibits favorable pharmacokinetic profiles, including adequate absorption, distribution, metabolism, and excretion (ADME) characteristics.

The potential therapeutic applications of 1-(2-Methoxy-ethanesulfonyl)-1H-benzoimidazol-2-ylamine are vast. Researchers are particularly interested in its potential as an anti-inflammatory agent, given the well-documented role of benzoimidazole derivatives in modulating inflammatory responses. Furthermore, its ability to interact with bacterial enzymes has opened up avenues for the development of novel antibiotics.

The compound's mechanism of action is still under investigation, but early findings suggest that it may exert its effects by interfering with key cellular processes. For instance, it may inhibit the activity of enzymes involved in DNA replication or cell signaling pathways that are dysregulated in disease states. Understanding these mechanisms will be crucial for optimizing its therapeutic potential and minimizing any potential side effects.

The development of 1-(2-Methoxy-ethanesulfonyl)-1H-benzoimidazol-2-ylamine also highlights the importance of computational chemistry in modern drug discovery. Molecular modeling techniques have been employed to predict how this compound interacts with biological targets at the atomic level. These insights have guided synthetic modifications aimed at improving its binding affinity and selectivity.

Future studies will focus on refining the synthesis of this compound to enhance scalability and cost-effectiveness. Additionally, more comprehensive pharmacological evaluations will be conducted to elucidate its therapeutic potential across a broader range of diseases. Collaborative efforts between academic researchers and industry scientists are essential for translating these findings into tangible medical benefits.

In conclusion, 1-(2-Methoxy-ethanesulfonyl)-1H-benzoimidazol-2-ylamine (CAS No. 1355225-60-3) represents a promising advancement in pharmaceutical chemistry. Its unique structural features and demonstrated biological activities make it a valuable tool for further research into novel therapeutic agents. As our understanding of this compound grows, so too does the potential for developing innovative treatments for various human diseases.